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Cas no 475-31-0 (Glycocholic acid)

Glycocholic acid structure

Product Name:Glycocholic acid

  • CAS No:475-31-0
  • CID:37631
  • MF:C26H43NO6
  • MDL:MFCD00065902
  • MW:465.622728586197
  • Update Time:2025-04-18

Chemical and Physical Properties

Glycocholic acid Chemical and Physical Properties

Names and Identifiers
    • glycocholic acid hydrate
    • glycocholic acid free acid
    • N-(3-alpha,7-alpha,12-alpha-trihydroxycholan-24-oyl)glycine
    • Glycocholic acid
    • GLYCOCHOLIC ACID(RG)
    • N-Choloylglycine
    • 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
    • 3a,7a,12a-Trihydroxy-5b-cholan-24-oic acid N-(carboxymethyl)amide
    • Cholylglycine
    • glycocholate
    • Glycine, N-choloyl-
    • N-CHOLYLGLYCINE
    • G59NX3I3RT
    • C26H43NO6
    • SCHEMBL29022
    • CHEMBL411070
    • Prestwick3_000521
    • EINECS 207-494-9
    • RFDAIACWWDREDC-FRVQLJSFSA-N
    • HMS2096J03
    • 3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oylglycine
    • CS-W020037
    • Prestwick2_000521
    • DTXCID0027436
    • 2-((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanamido)acetic acid
    • 475-31-0
    • Glycine, N-[(3a,5b,7a,12a)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
    • A827264
    • MFCD00065902
    • 3a,7a,12a-Trihydroxy-5b-cholanic acid-24-glycine
    • SMR001233215
    • BSPBio_000501
    • 3a,7a,12a-Trihydroxy-N-(carboxymethyl)-5b-cholan-24-amide
    • CHEBI:17687
    • bmse000651
    • Tox21_302549
    • DS-0968
    • GCH
    • BPBio1_000553
    • HMS1569J03
    • N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)glycine
    • Glycocholic acid, free acid
    • 5beta-Cholanic acid-3alpha,7alpha,12alpha-triol N-(carboxymethyl)-amide
    • SPBio_002422
    • DTXSID2047436
    • ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine
    • GLYCOCHOLIC ACID [WHO-DD]
    • G-5270
    • MFCD06408004
    • BDBM50375589
    • Glycylcholate
    • Prestwick0_000521
    • AKOS015965042
    • 3alpha,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic acid N-(carboxymethyl)amide
    • BIDD:PXR0160
    • CCG-269413
    • AC-30905
    • 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadecan-14-yl]pentanamido]acetic acid
    • Spectrum5_002011
    • ((R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoyl)glycine;Glycocholic acid
    • UNII-G59NX3I3RT
    • Prestwick_768
    • N-((3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl)glycine
    • N-(Carboxymethyl)-3alpha,7alpha,12alpha-trihydroxyglycine cholate
    • Glycylcholic acid
    • BRD-K54771420-001-03-2
    • 3a,7a,12a-Trihydroxy-5b-cholan-24-oylglycine
    • C01921
    • Glycoreductodehydrocholic acid
    • N-(carboxymethyl)-3a,7a,12a-trihydroxy-5b-Cholan-24-amide
    • N-choloyl-Glycine
    • s4958
    • GTPL4544
    • NS00014841
    • LMST05030001
    • MLS002153857
    • HMS2231A05
    • Prestwick1_000521
    • N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
    • HY-N1423
    • CAS-475-31-0
    • NCGC00163115-02
    • N-(3Alpha,7Alpha,12Alpha-trihydroxy-5Beta-cholan-24-oyl)-glycine
    • Q2701638
    • 2-[(4R)-4-[(1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo[8.7.0.0?,?.0??,??]heptadecan-14-yl]pentanamido]acetic acid
    • GLYCOCHOLIC ACID [MI]
    • NCGC00256646-01
    • N-[(3beta,5beta,7beta,9beta,12beta)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
    • [(3,7,12-Trihydroxy-24-oxocholan-24-yl)amino]acetic acid #
    • 863-57-0
    • 1ST10389
    • N-[(3alpha,5beta,7alpha,8xi,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]glycine
    • STL565148
    • Glycine, Ncholoyl
    • N((3alpha,5beta,7alpha,12alpha)3,7,12Trihydroxy24oxocholan24yl)glycine
    • NCholoylglycine
    • Glycine, N-[(3.alpha.,5.beta.,7.alpha.,12.alpha.)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
    • 2-(((4R)-4-((3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta(a)phenanthren-17-yl)pentanoyl)amino)acetic acid
    • FG16282
    • Glycine, N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl]-
    • Glycine, N-((3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxy-24-oxocholan-24-yl)-
    • NCholylglycine
    • N(3alpha,7alpha,12alphaTrihydroxycholan24oyl)glycine
    • Glycine, N((3alpha,5beta,7alpha,12alpha)3,7,12trihydroxy24oxocholan24yl)
    • 207-494-9
    • 3?,7?,12?-Trihydroxy-5?-cholan-24-oic acid n-[carboxymethyl]amide;Cholylglycine
    • Glycocholic acid (Standard)
    • 2-((4R)-4-((1S,2S,5R,7S,9R,10R,11S,14R,15R,16S)-5,9,16-trihydroxy-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadecan-14-yl)pentanamido)acetic acid
    • N(Carboxymethyl)3alpha,7alpha,12alphatrihydroxyglycine cholate
    • HY-N1423R
    • MDL: MFCD00065902
    • Inchi: 1S/C26H43NO6/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33)/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-/m1/s1
    • InChI Key: RFDAIACWWDREDC-FRVQLJSFSA-N
    • SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O
Computed Properties
    • Exact Mass: 465.30900
    • Monoisotopic Mass: 465.309038
    • Isotope Atom Count: 0
    • Hydrogen Bond Donor Count: 5
    • Hydrogen Bond Acceptor Count: 6
    • Heavy Atom Count: 33
    • Rotatable Bond Count: 6
    • Complexity: 759
    • Covalently-Bonded Unit Count: 1
    • Defined Atom Stereocenter Count: 11
    • Undefined Atom Stereocenter Count : 0
    • Defined Bond Stereocenter Count: 0
    • Undefined Bond Stereocenter Count: 0
    • Surface Charge: 0
    • Tautomer Count: 2
    • XLogP3: 2.9
    • Topological Polar Surface Area: 127
Experimental Properties
    • Color/Form: Not determined
    • Density: 1.1336 (rough estimate)
    • Melting Point: 140-150°C
    • Boiling Point: 568.76°C (rough estimate)
    • Flash Point: 372.3°C
    • Refractive Index: 1.6000 (estimate)
    • Solubility: methanol: 0.1 g/mL, clear, colorless
    • PSA: 127.09000
    • LogP: 2.95580
    • Merck: 13,4507
    • pka: 4.4(at 25℃)
    • Specific Rotation: +28.0° - +33.0° (c=7.5, 95% EtOH)
    • Solubility: Slightly soluble in water

Glycocholic acid Security Information

Glycocholic acid Related Literature

475-31-0 (Glycocholic acid) Global Suppliers

Product Overview and Price Analysis

Glycocholic acid (CAS 475-31-0) is a primary bile acid, a conjugate of cholic acid with glycine. It is a key component of bile, synthesized in the liver and secreted into the intestine, where it plays a crucial role in the emulsification and absorption of dietary fats and fat-soluble vitamins. As a natural biochemical, it is integral to mammalian digestion. In the industrial and research contexts, glycocholic acid is utilized as a biochemical reagent, a reference standard in analytical chemistry, and a raw material or intermediate in the synthesis of other bile acids and pharmaceutical compounds. Its purity and source significantly influence its application value.

CAS no.475-31-0 comprehensive analysis

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The price of Glycocholic acid varies considerably based on purity, supplier, and order quantity. High-purity grades (e.g., >98% or analytical standard) command a premium, often priced per milligram or gram for research purposes. Bulk quantities for industrial use may have lower per-unit costs but require significant minimum order quantities. Prices are influenced by market competition, with suppliers in regions like China often offering more competitive rates for standard grades. Fluctuations in the cost of raw materials (e.g., bile acids from animal sources) and manufacturing compliance also impact final pricing. Buyers should compare quotes based on specific purity requirements and intended use.

The main factors affecting prices include:

  • Purity Grade: Analytical or pharmaceutical-grade (>98%) purity is significantly more expensive than technical or lower-purity grades due to stringent purification processes and quality control.
  • Order Quantity: Unit price decreases with larger purchase volumes, especially for bulk industrial orders, while small-scale research quantities have higher per-unit costs.
  • Supplier Origin and Brand: Established brands and suppliers from regions with stringent quality control (e.g., North America, Europe) often price higher than generic suppliers from other regions.
  • Raw Material Sourcing: The cost and availability of natural bile acid precursors (often derived from animal by-products) directly affect the production cost of Glycocholic acid.
  • Regulatory and Compliance Costs: Meeting specific standards (e.g., GMP, Kosher, Halal) or providing extensive documentation (CoA, MSDS) adds to the overall cost.

High quality verification supplier (strong customization capability)

Amadis Chemical Company Limited

Amadis Chemical Company Limited

Gold Member
Audited Supplier Audited Supplier
浙江, CN
Founded in 2011, Amadis Chemical is an innovative manufacturer and service provider specializing in high-quality carbohydrates, nucleosides, nucleotides, phosphoramidites, APIs, and pharmaceutical intermediates.

(CAS:475-31-0)Glycocholic acid

  • Order Number: A827264
  • Quantity: 100g
  • Price ($): 449.0
  • Stock Status: in Stock
  • Purity: 99%
  • Last Updated: Monday, 02 September
Tiancheng Chemical (Jiangsu) Co., Ltd

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member
Audited Supplier Audited Supplier
江苏, CN
Tiancheng Chemical is a high-tech enterprise specializing in R&D, production, and sales of eco-friendly fine chemicals, including UV resins and specialty solvents for electronics and new materials.

(CAS:475-31-0)Glycocholic acid

  • Order Number: LE12402;LE5664
  • Quantity: 25KG,200KG,1000KG
  • Price ($): discuss personally
  • Stock Status: in Stock
  • Purity: 99%
  • Last Updated: Friday, 20 June
SHOCHEM(SHANGHAI) CO.,lTD

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member
Audited Supplier Audited Supplier
上海, CN
SHOCHEM is a high-tech enterprise specializing in pharmaceutical R&D, focusing on camptothecin derivatives, lipid-based nucleic acid delivery excipients, and high-purity synthetic phospholipids.

(CAS:475-31-0)Glycocholic acid

  • Order Number: 0257
  • Quantity: 100mg;500mg;1g
  • Price ($):
  • Stock Status: in Stock
  • Purity: 98%min
  • Last Updated: Thursday, 21 August

Glycocholic acid Research More >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G131002-100mg
Glycocholic acid
475-31-0 ≥97%
100mg
¥30.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G131002-1g
Glycocholic acid
475-31-0 ≥97%
1g
¥80.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G131002-250mg
Glycocholic acid
475-31-0 ≥97%
250mg
¥32.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G131002-500mg
Glycocholic acid
475-31-0 ≥97%
500mg
¥51.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
G131002-5g
Glycocholic acid
475-31-0 ≥97%
5g
¥208.90 2023-09-02
S e l l e c k ZHONG GUO
S4958-25mg
Glycocholic acid
475-31-0 99.73%
25mg
¥795.39 2023-09-15
Chemenu
CM253114-25g
N-Choloylglycine
475-31-0 97%
25g
$143 2021-06-15
Chemenu
CM253114-100g
N-Choloylglycine
475-31-0 97%
100g
$421 2021-06-15
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026077-1g
Glycocholic acid
475-31-0 97%
1g
¥65 2024-05-23
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R026077-250mg
Glycocholic acid
475-31-0 97%
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¥31 2024-05-23

Comparison of Global Market Sizes

Based on the analysis of relevant compound market data, the performance of the segmented market to which CAS No. (475-31-0) belongs is as follows:
Market category Market size Growth rate(CAGR) Main driving factors
Global Bile Acids Market —— —— Growing pharmaceutical applications in hepatology and gastroenterology.
Increasing use as excipients and intermediates in drug formulation.
Biochemical & Pharmaceutical Intermediates Market —— —— R&D investment in metabolic and digestive disease therapies.
Demand for high-purity biochemical reagents.
Glycocholic Acid & Related Conjugates Segment —— —— Specific research into bile acid metabolism and signaling.
Niche applications in diagnostic kits and reference standards.
Glycocholic Acid (Estimated) —— —— Steady demand from academic and industrial research laboratories.
Limited but specialized application in pharmaceutical synthesis.

475-31-0 (Glycocholic acid) Related Products

Glycocholic acid Analysis

Analysis of Regional Market Characteristics and Demand

Geographical distribution characteristics
Production End
Major production is concentrated in Asia, particularly China, due to established chemical synthesis capabilities and access to raw materials (animal-derived bile acids).
Europe and North America host several specialized fine chemical and biochemical companies producing high-purity Glycocholic acid for research and pharmaceutical applications.
Production is often tied to facilities that handle other bile acids, allowing for shared expertise and infrastructure, but scale is generally limited to batch processes.
Consumption End
Primary demand originates from North America and Europe, driven by robust pharmaceutical R&D sectors, academic research institutions, and clinical diagnostic laboratories.
Growing consumption in the Asia-Pacific region, especially in countries like Japan, South Korea, and China, due to expanding life sciences research and domestic pharmaceutical development.
Demand is fragmented and project-based, linked to specific research grants, drug development pipelines, and routine diagnostic testing volumes.
European Market
Characterized by high regulatory standards (REACH), demanding extensive documentation and compliance, which influences supplier selection and costs.
Strong presence of universities and research institutes focusing on gastroenterology and metabolism, creating steady demand for high-quality research-grade material.
Market is mature with several established suppliers, but prices are generally higher compared to Asian sources due to regulatory and labor costs.
Asia-Pacific Market
The region is a dominant production hub, offering cost-competitive options, especially for technical and standard grades of Glycocholic acid.
Domestic demand is rising rapidly with significant government and private investment in biotechnology and pharmaceutical sectors across China, India, and Southeast Asia.
Market dynamics include a wide range of suppliers, from large chemical manufacturers to specialized biochemical firms, leading to significant price and quality variation.

Safety and regulatory requirements

Hazard classification
Glycocholic acid is generally classified as a non-hazardous or low-hazard biochemical substance under standard conditions.
Irritant: May cause mild irritation to the eyes, skin, or respiratory system upon direct contact or inhalation of dust. Proper personal protective equipment (PPE) such as gloves and safety glasses is recommended during handling.
No Significant Acute Toxicity: It is not typically classified as acutely toxic via oral, dermal, or inhalation routes at standard handling levels, but ingestion of large amounts should be avoided.
Environmental Hazard: While biodegradable, large-scale release into the environment should be prevented. It may have effects on aquatic organisms, warranting careful waste disposal according to local regulations.
Storage and transportation requirements
Storage conditions: Store in a cool, dry, and well-ventilated place. Keep container tightly closed. For long-term stability, store at 2-8°C (refrigerated) or as recommended by the supplier, protected from light and moisture.
Transportation classification: Generally not classified as dangerous goods for transport by air (IATA), sea (IMDG), or land (ADR/RID) when shipped in small, non-hazardous quantities. Verify with specific SDS for large shipments.
Packaging requirements: Should be packaged in sealed, moisture-proof containers (e.g., glass vials, plastic bottles) to prevent contamination and degradation. Outer packaging must be sturdy enough to prevent damage during transit.
Identification requirements: Containers must be clearly labeled with the product name (Glycocholic acid), CAS number (475-31-0), batch number, and any relevant hazard symbols (if applicable, e.g., irritant). Include supplier information and storage conditions.

Supply chain risk assessment

Geographic Concentration Risk
Raw material sourcing (bile acids) is somewhat concentrated, relying on animal by-product processing industries, which can be affected by agricultural policies, disease outbreaks, and ethical sourcing trends.
A significant portion of manufacturing capacity, especially for cost-effective standard grades, is located in Asia. Geopolitical tensions or trade disruptions could impact supply stability and lead times.
Alternative synthesis routes exist but may be less economical, creating a degree of dependency on the established supply chain from key production regions.
Compliance Risk
Suppliers must comply with diverse international regulations (REACH, FDA, TSCA). Non-compliance by a supplier can lead to shipment rejections, delays, and legal liabilities for the buyer.
Documentation requirements (Certificates of Analysis, Safety Data Sheets, origin certificates) are critical. Incomplete or inaccurate documentation from suppliers poses a significant compliance and operational risk.
For pharmaceutical or diagnostic use, adherence to Good Manufacturing Practice (GMP) or relevant quality guidelines is essential. Sourcing from non-GMP facilities introduces quality and regulatory acceptance risks.
Technical Risk
The synthesis and purification of high-purity Glycocholic acid require specialized expertise. Process failures or quality control lapses at the manufacturer can lead to batch inconsistencies or impurities.
The product is sensitive to storage conditions (temperature, light, humidity). Inadequate handling or logistics during transportation can compromise product stability and efficacy upon receipt.
Limited number of suppliers capable of producing very high-purity (>99%) or custom-specified grades, creating a single-point-of-failure risk for specialized applications.
Market Risk
Demand is primarily driven by research funding and specific pharmaceutical projects, making it somewhat volatile and unpredictable compared to high-volume commodity chemicals.
Price volatility of raw materials (e.g., cholic acid) can translate into cost fluctuations for Glycocholic acid, affecting procurement budgets.
Competition from alternative bile acids or synthetic analogs for specific research applications could shift demand away from Glycocholic acid in the long term.

Procurement Suggestions and Strategies

Supplier selection strategy
Top Choice: ——
Select a globally recognized supplier of fine chemicals and biochemicals, such as Sigma-Aldrich (Merck), TCI, or Cayman Chemical. These suppliers offer the highest assurance of quality, with extensive batch-specific documentation (CoA, MSDS), guaranteed purity (>98%), and reliable supply chains. They are ideal for critical applications in pharmaceutical R&D, clinical diagnostics, or as analytical standards where data integrity and regulatory compliance are paramount. While their prices are premium, they mitigate significant technical and compliance risks.

Alternative Solution: ——
Consider reputable specialty chemical manufacturers from regions like Europe (e.g., Carbosynth, BOC Sciences) or established Asian suppliers with a strong track record in exporting biochemicals. These suppliers often provide a good balance between cost and quality, offering purities suitable for most research applications. It is crucial to vet them thoroughly: request samples for testing, review their quality control processes, and confirm their compliance with relevant regulations (e.g., REACH registration). They are suitable for non-GMP pilot-scale studies or routine research use.

Cost Optimization: ——
For large-volume, non-critical applications (e.g., some industrial intermediates or educational use), sourcing from cost-competitive manufacturers, primarily in Asia, can be considered. Prioritize suppliers with verifiable customer reviews, clear communication, and willingness to provide necessary documentation. The key is to clearly define acceptable purity specifications (e.g., technical grade) and conduct rigorous quality checks upon receipt. This strategy carries higher risk regarding consistency and long-term reliability but can offer significant cost savings for appropriate use cases.

Procurement execution suggestions
Pre-Procurement Preparation:
Clearly define the technical specifications required: purity grade (e.g., >95%, >98%, analytical standard), physical form, and any special packaging (e.g., under inert gas).
Research and shortlist 3-5 potential suppliers based on reputation, certifications, and ability to meet your specifications and regulatory needs.
Prepare a detailed Request for Quotation (RFQ) document that includes all technical, quality, and delivery requirements to ensure comparable quotes.

Supplier Evaluation & Order Placement:
Request and critically review documentation from shortlisted suppliers: Certificate of Analysis for a recent batch, Safety Data Sheet, and quality management system certifications.
For new or cost-optimization suppliers, consider ordering a small test sample to evaluate product quality before committing to a large purchase.
Negotiate clear terms on price, delivery timeline, incoterms, payment methods, and quality guarantees/return policies before placing the final order.

Post-Order & Receipt Management:
Maintain communication with the supplier to track production and shipment progress, especially for international orders requiring customs clearance.
Upon receipt, immediately inspect the packaging for damage and verify that the label information matches the purchase order and CoA.
Perform or arrange for appropriate quality control testing (e.g., HPLC, melting point) to confirm the product meets the agreed specifications before releasing it for use.

Conclusion

Procuring Glycocholic acid (CAS 475-31-0) requires a strategy that balances quality assurance, regulatory compliance, and cost-effectiveness based on the intended application. For critical uses in pharmaceuticals or diagnostics, prioritizing established global suppliers is non-negotiable to ensure data integrity and avoid compliance pitfalls. For general research, reputable specialty suppliers offer a viable balance. Regardless of the source, rigorous pre-qualification, clear specification definition, and post-receipt quality verification are essential steps to mitigate supply chain risks. Building relationships with reliable suppliers and maintaining a small safety stock can buffer against market volatility and lead time fluctuations. Ultimately, the procurement approach should be aligned with the risk profile of the end-use application.

Key points:
  • Align supplier selection with application criticality: Use top-tier suppliers for pharmaceutical/clinical use and vet alternatives thoroughly for research purposes.
  • Prioritize documentation and compliance: Ensure suppliers provide complete and accurate CoA, MSDS, and evidence of regulatory adherence (e.g., REACH).
  • Implement rigorous quality verification: Never skip quality control checks upon receipt, especially when sourcing from new or cost-optimized suppliers.
  • Manage supply chain risks proactively: Understand geographic and technical dependencies, and consider dual sourcing or safety stock for essential grades.